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Compound of Interest

Compound Name:
7-Ethoxy-4-hydroxy-6-

nitroquinoline

Cat. No.: B13720093

Get Quote

Part 1: Executive Summary & Chemical Profile
Scope and Significance
7-Ethoxy-4-hydroxy-6-nitroquinoline is a critical heterocyclic intermediate, primarily utilized

in the synthesis of tyrosine kinase inhibitors (e.g., EGFR inhibitors) and antibacterial agents.[1]

Its structural core—a quinoline ring substituted with a nitro group and an ethoxy moiety—

imparts specific reactivity and biological activity profiles that require rigorous handling

protocols.

This guide moves beyond standard Safety Data Sheets (SDS) to provide a "Safety-by-Design"

workflow. It addresses the compound's dual nature: a valuable scaffold for drug discovery and

a hazardous material possessing potential mutagenic and irritant properties.

Chemical Identity & Properties[2][3]
Chemical Name: 7-Ethoxy-4-hydroxy-6-nitroquinoline (often exists as the tautomer 7-

Ethoxy-6-nitroquinolin-4(1H)-one).[1]
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CAS Registry Number: 214476-08-1 (Analogous reference for 3-carbonitrile derivative;

specific CAS for the decarboxylated core may vary by vendor).[1][2]

Molecular Formula: C₁₁H₁₀N₂O₄

Appearance: Yellow to orange crystalline powder.

Solubility:

High: DMSO, DMF, hot Acetic Acid.[1]

Moderate: Dichloromethane (DCM), Ethyl Acetate.

Low/Insoluble: Water, Diethyl Ether, Hexanes.[1]

Structural Tautomerism
Researchers must recognize that 4-hydroxyquinolines exist in a tautomeric equilibrium with 4-

quinolones.[1] In polar solvents (DMSO, MeOH), the quinolone (keto) form often predominates.

[1] This impacts NMR interpretation and solubility profiles.

Form Structure Description Dominant Environment

Enol (Hydroxy) -OH at position 4 Non-polar solvents, gas phase

Keto (Quinolone)
=O at position 4, -NH at

position 1

Polar solvents (DMSO, Water),

Solid state

Part 2: Hazard Identification & Risk Assessment[2]
[3]
Critical Hazards (GHS Classification)
Based on structural analogs (e.g., 4-hydroxy-6-nitroquinoline-3-carbonitrile) and functional

group analysis:

Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[2][3][4]
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Skin/Eye Irritation: Category 2/2A (H315, H319) - Causes skin and serious eye irritation.[1][4]

Genotoxicity Warning: Nitro-substituted aromatics (specifically nitroquinolines) have a

structural alert for genotoxicity. While the ethoxy group may modulate this, treat as a

potential mutagen until specific Ames test data confirms otherwise.

Photoreactivity: Nitro groups on aromatic rings can undergo photochemical rearrangement or

degradation upon exposure to UV/visible light.

Engineering Controls
Primary Containment: All weighing and open-vessel manipulations must be performed inside

a certified Chemical Fume Hood with a face velocity of 0.5 m/s (100 fpm).

Secondary Containment: Use spill trays for all liquid handling (stock solutions).

Part 3: Personal Protective Equipment (PPE) Matrix
Protection Zone Recommended Equipment Scientific Rationale

Respiratory
N95 (minimum) or P100

respirator if outside hood.[1]

Fine crystalline dust can be

easily inhaled; nitro-aromatics

are systemic toxins.

Dermal (Hands)
Double Gloving: Nitrile (inner)

+ Neoprene/Nitrile (outer).

Nitro compounds can

permeate thin latex. Nitrile

offers superior resistance to

organic solvents like DMSO.

Ocular Chemical Splash Goggles.

Standard safety glasses are

insufficient for fine powders

that can drift around shields.

Body
Lab coat (buttoned) + Tyvek

sleeves (optional).

Prevents accumulation of dust

on street clothing, reducing

take-home exposure risk.[1]

Part 4: Operational Protocols
Protocol A: Safe Weighing & Stock Solution Preparation
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Objective: Solubilize the compound for biological assay or synthesis without generating dust or

degradation.[1]

Materials:

7-Ethoxy-4-hydroxy-6-nitroquinoline (Solid)[1][2]

Solvent: Anhydrous DMSO (Dimethyl sulfoxide)[1]

Vessel: Amber glass vial (to prevent photodegradation)

Step-by-Step Procedure:

Preparation: Place the balance inside the fume hood or use a powder containment balance

enclosure. If weighing on an open bench is unavoidable, use a closed weighing vessel.

Anti-Static Measures: Use an anti-static gun on the weighing boat. Nitroquinolines are often

dry, static-prone powders that "jump" during transfer.[1]

Weighing: Transfer the required mass. Do not return excess material to the stock bottle to

prevent cross-contamination.

Solubilization:

Add DMSO to the vial before adding the solid if possible (to reduce dust), OR add solid

then gently stream DMSO down the side.

Vortex: Vortex for 30 seconds. If dissolution is incomplete, sonicate at 40°C for 5 minutes.

Note: The solution should turn a clear yellow/orange. Cloudiness indicates incomplete

solubilization (likely the quinolone tautomer aggregating).

Storage: Flush the headspace with Nitrogen or Argon. Cap tightly. Store at -20°C.

Protocol B: Reaction Setup (Reduction of Nitro Group)
Context: Converting the nitro group to an amine is a common step in drug synthesis. This

reaction is exothermic.
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Critical Safety Note: The reduction of nitroquinolines (using Fe/NH₄Cl, SnCl₂, or H₂/Pd)

releases heat.[1]

Solvent Choice: Ethanol/Water or Methanol/THF.

Addition: Add the reducing agent (e.g., Iron powder) in small portions to the stirred solution of

the nitroquinoline at room temperature.

Temperature Monitoring: Use an internal temperature probe. Do not allow the reaction to

exceed the solvent boiling point uncontrolled.

Ventilation: Hydrogenation reactions (H₂/Pd) must be vented to prevent H₂ accumulation.

Protocol C: Waste Disposal
Solid Waste: Dispose of contaminated weighing boats and paper in "Hazardous Solid Waste

- Toxic."

Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" organic waste streams

depending on the co-solvent.

Quenching: If the material is in a reactive mixture (e.g., with reducing agents), ensure the

reaction is fully quenched (e.g., filtered through Celite) before disposal.[1]

Part 5: Visualization & Logic Flows
Safe Handling Logic Flow
This diagram outlines the decision-making process for handling the solid compound vs. the

solution state.
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Start: Receive Compound

Inspect Seal & MSDS
(Check for breakage)

Storage: 
4°C, Desiccated, Dark

Intact

Waste Disposal:
Segregate Toxic/Organic

Damaged/Spilled

Intended Use?

Weighing Protocol:
Fume Hood + Anti-static
(Avoid Dust Generation)

Analytical/Bioassay

Synthesis/Reaction:
Inert Atmosphere (N2/Ar)

Monitor Exotherms

Chemical Modification

Solubilization:
Dissolve in DMSO/DMF

(Amber Vial)

Post-Exp

Post-Exp

Click to download full resolution via product page

Caption: Workflow for the safe intake, storage, and experimental utilization of 7-Ethoxy-4-
hydroxy-6-nitroquinoline.
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Emergency Response Decision Tree
Immediate actions to take in case of exposure or spill.

Incident Occurs Type of Exposure?

Skin Contact

Eye Contact

Inhalation

Bench/Floor Spill

Wash with Soap/Water
(15 mins)

Discard Contaminated Gloves

Eyewash Station
(15 mins)

Keep Eyelids Open

Move to Fresh Air
Seek Medical Attention

(Support Breathing)

Evacuate Area (if large)
Wet Wipe (Avoid Dust)
Dispose as Haz Waste

Report to EHS Officer
File Incident Report

Click to download full resolution via product page

Caption: Emergency response protocol for personal exposure or laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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